Cas no 16817-46-2 (2-Fluoro-4-methoxyphenylacetone)

2-Fluoro-4-methoxyphenylacetone is a fluorinated aromatic ketone compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a fluorine substituent and a methoxy group on the phenyl ring, offers distinct reactivity and selectivity advantages in electrophilic and nucleophilic reactions. The electron-withdrawing fluorine enhances stability and influences regiochemical outcomes, while the methoxy group provides opportunities for further functionalization. This compound is particularly useful in the preparation of fine chemicals and bioactive molecules, where precise control over molecular architecture is required. Its well-defined properties make it a valuable building block for researchers in medicinal chemistry and material science.

2-Fluoro-4-methoxyphenylacetone structure

16817-46-2 structure

Product Name:2-Fluoro-4-methoxyphenylacetone

CAS No:16817-46-2

MF:C₁₀H₁₁FO₂

MW:182.191546678543

MDL:MFCD06797886

CID:121910

PubChem ID:21831018

Update Time:2025-06-06

2-Fluoro-4-methoxyphenylacetone Chemical and Physical Properties

Names and Identifiers

- 2-Propanone,1-(2-fluoro-4-methoxyphenyl)-
- 1-(2-fluoro-4-methoxyphenyl)propan-2-one
- MFCD06797886
- ZB0557
- 2-fluoro-4-methoxyphenylacetone
- EN300-1843762
- SCHEMBL2320215
- DTXSID50618598
- 16817-46-2
- AKOS006286031
- AB90318
- HQDQGPIMYFNCCH-UHFFFAOYSA-N
- 2-Fluoro-4-methoxyphenylacetone
- MDL： MFCD06797886
- Inchi： 1S/C10H11FO2/c1-7(12)5-8-3-4-9(13-2)6-10(8)11/h3-4,6H,5H2,1-2H3
- InChI Key： HQDQGPIMYFNCCH-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1CC(C)=O)OC

Computed Properties

Exact Mass: 182.07433
Monoisotopic Mass: 182.07430775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

2-Fluoro-4-methoxyphenylacetone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F257025-1g	2-Fluoro-4-methoxyphenylacetone	16817-46-2		1g	$ 80.00	2022-06-05
TRC	F257025-2.5g	2-Fluoro-4-methoxyphenylacetone	16817-46-2		2.5g	$ 130.00	2022-06-05
TRC	F257025-6.25g	2-Fluoro-4-methoxyphenylacetone	16817-46-2		6.25g	$ 260.00	2022-06-05
Advanced ChemBlocks	F-4362-5G	1-(2-Fluoro-4-methoxyphenyl)propan-2-one	16817-46-2	96%	5G	$1,950	2023-09-16
Enamine	EN300-1843762-0.05g	1-(2-fluoro-4-methoxyphenyl)propan-2-one	16817-46-2		0.05g	$647.0	2023-09-19
Enamine	EN300-1843762-0.1g	1-(2-fluoro-4-methoxyphenyl)propan-2-one	16817-46-2		0.1g	$678.0	2023-09-19
Enamine	EN300-1843762-0.25g	1-(2-fluoro-4-methoxyphenyl)propan-2-one	16817-46-2		0.25g	$708.0	2023-09-19
Enamine	EN300-1843762-0.5g	1-(2-fluoro-4-methoxyphenyl)propan-2-one	16817-46-2		0.5g	$739.0	2023-09-19
Enamine	EN300-1843762-1.0g	1-(2-fluoro-4-methoxyphenyl)propan-2-one	16817-46-2		1g	$914.0	2023-06-03
Enamine	EN300-1843762-2.5g	1-(2-fluoro-4-methoxyphenyl)propan-2-one	16817-46-2		2.5g	$1509.0	2023-09-19